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Compound of Interest

Compound Name: 2,6-Difluorobenzyl chloride

Cat. No.: B1330475 Get Quote

Essential Safety and Handling Guide for 2,6-
Difluorobenzyl Chloride
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 2,6-Difluorobenzyl chloride (CAS No: 697-73-4), tailored for

research, scientific, and drug development professionals. Adherence to these procedures is

critical for ensuring laboratory safety.

Chemical Identification and Properties
2,6-Difluorobenzyl chloride is a chemical intermediate used in organic synthesis.[1] Its

physical and chemical properties are summarized below.
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Property Value Source

CAS Number 697-73-4 [2][3]

Molecular Formula C₇H₅ClF₂ [2][3]

Molecular Weight 162.56 g/mol [2][3]

Appearance Solid [2]

Melting Point 34-38 °C [2][4]

Solubility
Soluble in acetone, DMSO,

and DMF. Insoluble in water.
[1][4]

Hazard Identification and Personal Protective Equipment
(PPE)
2,6-Difluorobenzyl chloride is a hazardous substance that can cause severe skin burns and

eye damage and may be corrosive to metals.[4][5][6][7] The signal word for this chemical is

"Danger".[2][4][5][6]

Hazard Classification:

Hazard Class Category Hazard Statement

Skin Corrosion 1B
H314: Causes severe skin

burns and eye damage

Corrosive to Metals 1
H290: May be corrosive to

metals

Recommended Personal Protective Equipment (PPE):

A comprehensive PPE strategy is mandatory to prevent exposure.
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Protection Type Specification Rationale

Eye and Face
Chemical safety goggles and a

face shield.

Protects against splashes and

dust, preventing severe eye

damage.[2][8]

Hand

Chemical-resistant gloves

(e.g., Nitrile or Butyl rubber).

Double-gloving is

recommended.

Prevents skin contact which

can cause severe burns.[2][8]

[9]

Body

Chemical-resistant disposable

coveralls or a lab coat with

long sleeves and a closed

front.

Protects skin from accidental

contact and contamination.[4]

[8]

Respiratory

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced. A

type P3 (EN 143) or ABEK

(EN14387) respirator filter is

recommended.

Protects against inhalation of

dust or vapors, which can

cause respiratory tract

irritation.[2][8][10]

Operational Plan for Safe Handling
A systematic approach to handling 2,6-Difluorobenzyl chloride is crucial for minimizing risk.

Step-by-Step Handling Protocol:

Preparation:

Ensure a safety shower and eyewash station are readily accessible and have been

recently tested.[11]

Work in a well-ventilated area, preferably within a chemical fume hood.[4][11]

Assemble all necessary equipment and reagents before handling the chemical.
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Don the appropriate PPE as specified in the table above.

Handling:

Avoid direct contact with the skin, eyes, and clothing.[4]

Do not breathe dust or vapors.[6][8]

Use non-sparking tools to prevent ignition sources.[4]

Keep the container tightly closed when not in use.[4][8]

Post-Handling:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[4][6]

Decontaminate the work area and any equipment used.

Remove and dispose of contaminated PPE properly. Contaminated clothing should be

washed before reuse.[4]

Emergency Procedures
Immediate and appropriate action is vital in the event of an emergency.
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Emergency First Aid and Response Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

Remove contact lenses if present and easy to

do so. Continue rinsing. Seek immediate

medical attention.[4][5][8]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with large amounts

of water for at least 15 minutes. Seek immediate

medical attention.[5][8]

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[5][8]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4][5][8]

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, absorb with an inert material (e.g.,

sand, vermiculite) and place in a suitable,

labeled container for disposal. Prevent the

chemical from entering drains.[8]

Storage and Disposal Plan
Proper storage and disposal are critical for safety and environmental protection.

Storage:

Store in a dry, cool, and well-ventilated area.[4][8]

Keep the container tightly closed and in a corrosive-resistant container.[6][7][8]
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Store locked up and away from incompatible materials such as strong oxidizing agents.[4][7]

[8]

Disposal:

Dispose of waste in accordance with all applicable federal, state, and local regulations.[4][8]

Do not dispose of down the drain.[8]

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste and consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification.[8]

Workflow for Handling 2,6-Difluorobenzyl Chloride
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Caption: Safe handling workflow for 2,6-Difluorobenzyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,6-Difluorobenzyl chloride | 697-73-4 [chemicalbook.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1330475?utm_src=pdf-body-img
https://www.benchchem.com/product/b1330475?utm_src=pdf-body
https://www.benchchem.com/product/b1330475?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1321805.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. 2,6-二氟苄基氯 97% | Sigma-Aldrich [sigmaaldrich.com]

3. 2,6-Difluorobenzyl chloride | C7H5ClF2 | CID 581570 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. echemi.com [echemi.com]

5. chemicalbook.com [chemicalbook.com]

6. 2,6-Difluorobenzyl chloride - Safety Data Sheet [chemicalbook.com]

7. 2,6-Difluorobenzyl Chloride | 697-73-4 | TCI (Shanghai) Development Co., Ltd.
[tcichemicals.com]

8. fishersci.com [fishersci.com]

9. PPE for SF₆ Gas By-Products | Safety Guide for Technicians [dilo.com]

10. 2,6-Difluorobenzoyl chloride 99 18063-02-0 [sigmaaldrich.com]

11. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Personal protective equipment for handling 2,6-
Difluorobenzyl chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330475#personal-protective-equipment-for-
handling-2-6-difluorobenzyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

